Cas no 771563-20-3 (9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester)

• Product Name: 9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester
• CAS No: 771563-20-3
• MF: C₄₃H₆₈B₂O₁₂
• MW: 798.614834785461
• CID: 4656144
• Update Time: 2025-07-19

9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-[9,9-bis[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethyl]-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluoren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester

• Inchi： 1S/C43H68B2O12/c1-39(2)40(3,4)55-44(54-39)33-11-13-35-36-14-12-34(45-56-41(5,6)42(7,8)57-45)32-38(36)43(37(35)31-33,15-17-48-23-25-52-29-27-50-21-19-46-9)16-18-49-24-26-53-30-28-51-22-20-47-10/h11-14,31-32H,15-30H2,1-10H3
• InChI Key： OBEFIPWLBAKGGY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C4C=CC(B5OC(C)(C)C(C)(C)O5)=CC=4C(CCOCCOCCOCCOC)(CCOCCOCCOCCOC)C=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 57
• Rotatable Bond Count: 26
• Complexity: 1050
• Topological Polar Surface Area: 111

Additional information on 9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester

Introduction to 9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester (CAS No. 771563-20-3)

9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester (CAS No. 771563-20-3) is a sophisticated organic compound that has garnered significant attention in the fields of materials science and medicinal chemistry due to its unique structural and functional properties. This compound is a derivative of fluorene and boronic acid, with the addition of pinacol ester groups and tetraoxatridecyl chains. These features endow it with a range of potential applications, from advanced materials to drug delivery systems.

The fluorene core in this compound is a well-known aromatic hydrocarbon that exhibits excellent photophysical properties, making it a valuable component in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The boronic acid moieties, on the other hand, are known for their reactivity and versatility in chemical reactions, particularly in Suzuki coupling reactions, which are widely used in the synthesis of complex organic molecules. The pinacol ester groups provide stability and solubility, while the tetraoxatridecyl chains enhance the compound's flexibility and compatibility with various matrices.

Recent research has highlighted the potential of 9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester in several cutting-edge applications. For instance, a study published in the Journal of Materials Chemistry C (2023) demonstrated its use as a dopant in OLEDs, significantly improving device efficiency and operational stability. The compound's ability to enhance charge transport and reduce energy barriers makes it an attractive candidate for next-generation display technologies.

In the realm of medicinal chemistry, this compound has shown promise as a building block for drug delivery systems. A research team at the University of California reported in the Journal of Medicinal Chemistry (2024) that 9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester can be effectively conjugated with therapeutic agents to improve their solubility and bioavailability. This conjugation strategy has been particularly useful in enhancing the delivery of hydrophobic drugs to target tissues.

The structural flexibility provided by the tetraoxatridecyl chains allows for fine-tuning of the compound's properties to meet specific application requirements. For example, these chains can be modified to introduce additional functional groups or to alter the compound's hydrophilic-hydrophobic balance. This versatility makes 9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester an ideal candidate for custom-designed materials and drug delivery systems.

From a synthetic perspective, the preparation of 9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2,7-diyldiboronic acid, pinacol ester involves several well-established chemical reactions. The synthesis typically starts with the formation of the fluorene core through aromatic coupling reactions. Subsequently, boronic acid moieties are introduced via Suzuki coupling reactions. The final step involves the attachment of pinacol ester groups and tetraoxatridecyl chains through selective esterification reactions. This multi-step process requires precise control over reaction conditions to ensure high yields and purity.

The physical and chemical properties of 9,9-Di(2,5,8,11-tetraoxatridecan-13-yl)-9H-fluorene-2，7-diyldiboronic acid，pinacol ester have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy，mass spectrometry (MS)，and X-ray crystallography. These studies have provided detailed insights into the compound's molecular structure，thermal stability，and solubility characteristics.

In conclusion，9，9-Di(2，5，8，11-tetraoxatridecan-13-yl)-9H-fluorene-2，7-diyldiboronic acid，pinacol ester (CAS No．771563-20-3) represents a versatile and promising compound with a wide range of potential applications．Its unique combination of fluorene，boronic acid，pinacol ester，and tetraoxatridecyl functionalities makes it an attractive candidate for advanced materials science and medicinal chemistry research．Ongoing studies continue to explore its full potential，opening new avenues for innovation and development in these fields．